Cas no 144219-81-8 (2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one
• CAS No: 144219-81-8
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 108666
• PubChem ID: 14968208
• Update Time: 2025-06-12

2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)-
• Ethanone, 2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)- (9CI)
• EN300-112676
• 144219-81-8
• LLOAKDAUOWGUJY-UHFFFAOYSA-N
• 2,2,2-Trifluoro-1-(1-methylpyrrol-3-yl)ethanone
• Z1255439931
• AKOS017515135
• 2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one
• CS-0222790

• Inchi： 1S/C7H6F3NO/c1-11-3-2-5(4-11)6(12)7(8,9)10/h2-4H,1H3
• InChI Key： LLOAKDAUOWGUJY-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CN(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 177.04018
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one (CAS No. 144219-81-8)

The compound 2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one (CAS No. 144219-81-8) is a fluorinated ketone derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a 1-methyl-1H-pyrrole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one is its role in the development of fluorinated pharmaceuticals. Fluorination is a common strategy to enhance the metabolic stability and bioavailability of drug candidates. The trifluoromethyl group in this compound is particularly noteworthy, as it is often associated with improved pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are a hot topic due to their ability to modulate drug-receptor interactions.

In addition to pharmaceutical applications, CAS No. 144219-81-8 is also explored in the field of agrochemicals. The incorporation of fluorine atoms into pesticide molecules can lead to increased efficacy and environmental persistence. As sustainability becomes a major concern, researchers are investigating how fluorinated intermediates like this compound can contribute to the development of next-generation crop protection agents with lower environmental impact.

The synthesis and characterization of 2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are critical for ensuring the purity and structural integrity of the compound, which is essential for its use in high-value applications. The compound's CAS registry number (144219-81-8) serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

From a commercial perspective, the demand for fluorinated building blocks like this compound is on the rise. Companies specializing in custom synthesis and contract research are actively offering this chemical to support innovation in life sciences. Its versatility makes it a sought-after material for laboratories and industrial-scale production alike.

Another area of interest is the compound's potential in material science. Fluorinated organic compounds are known for their thermal stability and chemical resistance, making them suitable for advanced materials such as coatings and polymers. Researchers are exploring whether 2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one can be leveraged to develop new materials with unique properties.

Safety and handling of CAS No. 144219-81-8 are also important considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to guidelines for chemical storage and disposal.

In summary, 2,2,2-trifluoro-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one (CAS No. 144219-81-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its fluorinated structure and pyrrole ring make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As the scientific community continues to explore its potential, this compound is likely to remain a topic of significant interest.